Cas no 897927-96-7 (3,3-difluoro-3-phenylpropane-1,2-diol)

• Product Name: 3,3-difluoro-3-phenylpropane-1,2-diol
• CAS No: 897927-96-7
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 5843990
• PubChem ID: 101393627
• Update Time: 2025-05-23

3,3-difluoro-3-phenylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 897927-96-7
• 3,3-difluoro-3-phenylpropane-1,2-diol
• EN300-1868508
• 1-(alpha,alpha-Difluorobenzyl)ethylene glycol

• Inchi： 1S/C9H10F2O2/c10-9(11,8(13)6-12)7-4-2-1-3-5-7/h1-5,8,12-13H,6H2
• InChI Key： FDCQSLSYAJBEQE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(CO)O)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 3,3-difluoro-3-phenylpropane-1,2-diol

Introduction to 3,3-difluoro-3-phenylpropane-1,2-diol (CAS No: 897927-96-7)

3,3-difluoro-3-phenylpropane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 897927-96-7, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural motif of a phenyl group attached to a fluorinated propane backbone with hydroxyl substituents at the 1 and 2 positions, exhibits intriguing chemical properties that make it a promising candidate for various applications.

The presence of both fluorine atoms and hydroxyl groups in the molecular structure imparts 3,3-difluoro-3-phenylpropane-1,2-diol with distinct physicochemical characteristics. Fluorine atoms are known to enhance metabolic stability and lipophilicity, which are critical factors in drug design. Meanwhile, the hydroxyl groups contribute to hydrogen bonding capabilities, influencing solubility and interactions with biological targets. These features position the compound as a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic behavior of fluorinated compounds like 3,3-difluoro-3-phenylpropane-1,2-diol. Studies suggest that the electron-withdrawing effect of fluorine can modulate the reactivity of adjacent functional groups, making this compound a valuable intermediate in synthesizing more complex molecules. For instance, its ability to participate in nucleophilic substitution reactions has been explored in the development of novel heterocyclic scaffolds.

In the realm of drug discovery, 3,3-difluoro-3-phenylpropane-1,2-diol has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases play a pivotal role in cell signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The structural features of this compound allow for modifications that can fine-tune binding affinity to specific kinase domains. Preliminary computational modeling has identified derivatives with enhanced selectivity against certain mutant forms of kinases associated with cancer resistance.

The role of fluorine in medicinal chemistry extends beyond mere lipophilicity enhancement; it also influences electronic properties and can alter conformational preferences. In 3,3-difluoro-3-phenylpropane-1,2-diol, the two fluorine atoms are positioned trans to each other, which can lead to steric constraints but also stabilize certain conformations favorable for biological activity. This has been leveraged in designing molecules that exhibit improved binding to protein targets compared to their non-fluorinated counterparts.

Biological activity assays have shown that 3,3-difluoro-3-phenylpropane-1,2-diol and its analogs exhibit modest activity against certain bacterial strains due to their ability to disrupt membrane integrity. The combination of hydrophobic interactions provided by the phenyl ring and fluoroalkyl moiety, coupled with hydrogen bonding capabilities from the hydroxyl groups, allows for interaction with bacterial cell wall components. This finding opens up avenues for exploring novel antimicrobial strategies where traditional antibiotics may fail.

The synthesis of 3,3-difluoro-3-phenylpropane-1,2-diol involves multi-step organic transformations that highlight its synthetic utility. The introduction of fluorine atoms typically requires specialized reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride), which afford high regioselectivity under controlled conditions. The subsequent installation of hydroxyl groups can be achieved through reduction of esters or oxidation of alcohols derived from Grignard reagents. These synthetic routes underscore the compound's importance as a precursor in fine chemical synthesis.

From a materials science perspective, CAS No: 897927-96-7 has been explored for its potential applications in liquid crystals and organic electronics. The rigid aromatic core combined with flexible fluoroalkyl chains can impart desirable thermal stability and electronic properties to materials used in display technologies. Research is ongoing to optimize its performance as an additive or monomer in polymer matrices to enhance charge transport properties.

The environmental impact of fluorinated compounds is an area of growing interest. While 3,3-difluoro-3-phenylpropane-1,2-diol does not exhibit acute toxicity at typical exposure levels reported in laboratory settings, long-term ecological effects remain under investigation. Regulatory agencies have established guidelines for handling fluorinated compounds due to their persistence and potential bioaccumulation risks. Efforts are underway to develop greener synthetic routes that minimize waste generation while maintaining high yields.

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